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Compound of Interest

Compound Name: Showdomycin

CAS No.: 16755-07-0

Cat. No.: B1681661

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent compounds like Showdomycin. This

nucleoside antibiotic, known for its antitumor and antimicrobial properties, requires meticulous

handling and disposal procedures to mitigate potential risks.[1][2] This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to foster a

secure research environment.

Understanding the Risks: Showdomycin's Hazard Profile
Showdomycin is classified as a hazardous substance. According to its Safety Data Sheet

(SDS), it is harmful if swallowed, causes skin irritation, and can lead to serious eye irritation. It

may also cause respiratory irritation. Due to its cytotoxic nature, it is crucial to handle it with the

same precautions as other cytotoxic drugs to prevent exposure.[3][4]

Key Hazard Information:
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Hazard Statement GHS Classification Precautionary Measures

Harmful if swallowed
Acute toxicity, Oral (Category

4)

Do not eat, drink or smoke

when using this product. If

swallowed, call a poison center

or doctor. Rinse mouth.

Causes skin irritation Skin irritation (Category 2)

Wear protective gloves. If on

skin, wash with plenty of soap

and water. If irritation occurs,

get medical advice.

Causes serious eye irritation Eye irritation (Category 2A)

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice.

May cause respiratory irritation

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area. If inhaled, remove

person to fresh air and keep

comfortable for breathing. Call

a poison center or doctor if you

feel unwell.

Personal Protective Equipment (PPE): Your First Line of
Defense
The consistent and correct use of appropriate Personal Protective Equipment (PPE) is the most

critical barrier against exposure to Showdomycin. Given its classification as a cytotoxic agent,

a comprehensive PPE ensemble is mandatory.

Recommended PPE for Handling Showdomycin:
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PPE Component Specifications and Best Practices

Gloves

Double gloving with chemotherapy-tested

gloves (e.g., nitrile) is required.[4][5] The outer

glove should be changed immediately if

contaminated.

Gown

A disposable, long-sleeved gown made of a low-

permeability fabric should be worn.[3][4] Cuffs

should be tucked into the inner gloves.

Eye and Face Protection

Safety glasses with side shields are the

minimum requirement. A full-face shield should

be worn when there is a risk of splashing.[3][4]

Respiratory Protection

For handling the powdered form or when there

is a risk of aerosolization, a fit-tested N95

respirator or higher is necessary.[4] A surgical

mask should be worn at all times to prevent

microbial contamination of the sterile field.[3]

Additional Protection
Shoe covers and a cap are also recommended

to minimize the spread of contamination.[3]

Operational Protocol: Step-by-Step Guidance for
Safe Handling
A clear and detailed workflow is essential to minimize the risk of exposure during the handling

of Showdomycin.

Experimental Workflow for Safe Handling:
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Caption: Workflow for the safe handling of Showdomycin.
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Disposal Plan: Managing Showdomycin Waste
Proper disposal of Showdomycin and all contaminated materials is critical to prevent

environmental contamination and accidental exposure. All waste generated from handling

Showdomycin should be treated as cytotoxic waste.

Waste Disposal Procedures:

Waste Type Disposal Protocol

Unused/Expired Showdomycin

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.[6] Follow

institutional and local regulations for hazardous

waste disposal.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, labeled cytotoxic waste

container.[4]

Contaminated PPE

All disposable PPE (gloves, gown, mask, etc.)

should be placed in a cytotoxic waste container

immediately after use.[4]

Liquid Waste

Collect in a labeled, leak-proof container. Do not

pour down the drain.[7] Treat as hazardous

chemical waste.

Spills

In case of a spill, immediately alert others in the

area. Wearing appropriate PPE, contain the spill

with absorbent material.[8] Clean the area with a

suitable decontaminating agent. All materials

used for cleanup must be disposed of as

cytotoxic waste.[8]

Logical Relationship for Waste Segregation and Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1681661/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-showdomycin
https://www.benchchem.com/product/b1681661/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-showdomycin
https://www.benchchem.com/product/b1681661/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-showdomycin
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.aupe.org/sites/default/files/2023-01/C17148OHSposter_CytotoxinMeds.pdf
https://www.aupe.org/sites/default/files/2023-01/C17148OHSposter_CytotoxinMeds.pdf
https://www.su.se/polopoly_fs/1.236898.1432209877!/menu/standard/file/procedures_disposal%20of%20liquid_150323.pdf
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Segregation

Final Disposal

Contaminated Solids
(PPE, Labware)

Cytotoxic Solid
Waste Container

Contaminated Liquids
(Solutions, Rinsates)

Cytotoxic Liquid
Waste Container

Contaminated Sharps
(Needles, Syringes)

Puncture-Resistant
Sharps Container

Licensed Hazardous
Waste Disposal

Click to download full resolution via product page

Caption: Waste segregation and disposal pathway for Showdomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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